Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

arsenic trioxide dissolution and hydrolysis to
arsenous acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arsenenous acid

CAS No.: 13768-07-5

Cat. No.: S1509405

Dissolution and Hydrolysis Chemistry

The following diagram illustrates the pathway from arsenic trioxide dissolution to the formation of various

arsenite ions in solution.
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Figure 1: Hydrolysis pathway of arsenic trioxide in aqueous solution and subsequent deprotonation steps in

alkaline conditions [1] [2].

e Process: Arsenic trioxide undergoes slow dissolution in water [1] [2]. The molecular species AsaOs
hydrolyzes to form ortho-arsenous acid (As(OH)s, also written as HzAsOs) [1] [3]. This species is
amphoteric and acts as a weak acid in alkaline solutions, dissociating stepwise to form arsenite ions

[1] [2].
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Key Physicochemical Properties

Table 1: Solubility of Arsenic Trioxide (As203) in Water [1] [2]

Temperature (°C) Solubility (g / 100 g H20)
0 1.2-1.7

25 21

75 5.6 -6.0

Table 2: Acid Dissociation Constants (pKa) of Arsenous Acid (As(OH)3) at 25°C [1]

Dissociation Step pKa Value
As(OH)s & AsO(OH)z2~ + H* 9.23
AsO(OH)z2~ & AsO2(OH)2~ + H* 12.13
AsO2(OH)2~ 2 AsO33~ + H* 13.40

Experimental Considerations

For laboratory handling of arsenic trioxide, note that the crystalline (claudetite) form dissolves very slowly,
taking weeks to reach equilibrium [1]. The amorphous, glassy form has a higher dissolution rate [1].

Hydrolysis is immediate upon dissolution, with arsenous acid (As(OH)3) as the primary aqueous species [4].

Arsenic trioxide and its solutions are highly toxic and human carcinogens [5] [2]. Perform all digestions and

handling in a fume hood using appropriate personal protective equipment (PPE) [6].

Relevance in Pharmaceutical Applications
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In pharmaceutical development, the hydrolysis reaction is critical as arsenous acid is the pharmacologically
active species [4]. Understanding the dissolution and speciation is essential for formulating the drug

Trisenox, an injectable solution for APL [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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